Cas no 478620-61-0 (Ethyl 5-chloro-4-formyl-1-isopropyl-1H-pyrazole-3-carboxylate)

Ethyl 5-chloro-4-formyl-1-isopropyl-1H-pyrazole-3-carboxylate structure
478620-61-0 structure
Product Name:Ethyl 5-chloro-4-formyl-1-isopropyl-1H-pyrazole-3-carboxylate
CAS No:478620-61-0
MF:C10H13ClN2O3
MW:244.674821615219
CID:1092383
PubChem ID:58907109
Update Time:2025-04-20

Ethyl 5-chloro-4-formyl-1-isopropyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-chloro-4-formyl-1-isopropyl-1H-pyrazole-3-carboxylate
    • ethyl 5-chloro-4-formyl-1-propan-2-ylpyrazole-3-carboxylate
    • Ethyl5-chloro-4-formyl-1-isopropyl-1H-pyrazole-3-carboxylate
    • SCHEMBL5212803
    • YTWZRWYHZOYHER-UHFFFAOYSA-N
    • 5-chloro-4-formyl-1-isopropyl-1H-pyrazole-3-carboxylic acid ethyl ester
    • 478620-61-0
    • Inchi: 1S/C10H13ClN2O3/c1-4-16-10(15)8-7(5-14)9(11)13(12-8)6(2)3/h5-6H,4H2,1-3H3
    • InChI Key: YTWZRWYHZOYHER-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=O)C(C(=O)OCC)=NN1C(C)C

Computed Properties

  • Exact Mass: 244.0614700g/mol
  • Monoisotopic Mass: 244.0614700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 61.2Ų

Ethyl 5-chloro-4-formyl-1-isopropyl-1H-pyrazole-3-carboxylate Pricemore >>

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